Cas no 2640874-46-8 (N-(2,3-dimethoxyphenyl)-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide)

• Product Name: N-(2,3-dimethoxyphenyl)-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide
• CAS No: 2640874-46-8
• MF: C₂₂H₂₄N₄O₃
• MW: 392.450964927673
• CID: 5316089
• PubChem ID: 155799456
• Update Time: 2025-06-12

N-(2,3-dimethoxyphenyl)-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dimethoxyphenyl)-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide
• 2640874-46-8
• AKOS040727159
• F6764-4077
• N-(2,3-Dimethoxyphenyl)-4-(1,8-naphthyridin-2-yl)-1-piperidinecarboxamide

• Inchi： 1S/C22H24N4O3/c1-28-19-7-3-6-18(20(19)29-2)25-22(27)26-13-10-15(11-14-26)17-9-8-16-5-4-12-23-21(16)24-17/h3-9,12,15H,10-11,13-14H2,1-2H3,(H,25,27)
• InChI Key： PWEHMYCNGAIOKA-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=CC(OC)=C2OC)=O)CCC(C2C=CC3C(N=2)=NC=CC=3)CC1

Computed Properties

• Exact Mass: 392.18484064g/mol
• Monoisotopic Mass: 392.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 76.6Ų

Experimental Properties

• Density: 1.270±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 629.1±55.0 °C(Predicted)
• pka: 13.06±0.70(Predicted)

Additional information on N-(2,3-dimethoxyphenyl)-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide

Professional Introduction to N-(2,3-dimethoxyphenyl)-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide (CAS No. 2640874-46-8)

N-(2,3-dimethoxyphenyl)-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide, identified by its CAS number 2640874-46-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development. The structural composition of this molecule, featuring a piperidine core linked to a dimethoxyphenyl group and a 1,8-naphthyridine moiety, imparts unique chemical and pharmacological properties that make it a valuable candidate for further exploration.

The piperidine ring is a common pharmacophore in many bioactive molecules, known for its ability to interact with biological targets in a manner that enhances binding affinity and selectivity. In the case of N-(2,3-dimethoxyphenyl)-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide, the presence of the dimethoxyphenyl group further modulates its pharmacokinetic and pharmacodynamic properties. This substituent not only influences the electronic distribution of the molecule but also contributes to its solubility and metabolic stability, which are critical factors in drug design.

The 1,8-naphthyridine moiety is another key feature of this compound, contributing to its overall functionality. Naphthyridines are heterocyclic compounds that have been widely studied for their potential applications in medicinal chemistry. They are known to exhibit a range of biological activities, including antimicrobial, antiviral, and anticancer properties. The incorporation of the 1,8-naphthyridine group into N-(2,3-dimethoxyphenyl)-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide enhances its interaction with biological targets, making it a promising candidate for therapeutic intervention.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the structural and functional aspects of this compound. These studies have revealed that N-(2,3-dimethoxyphenyl)-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide exhibits high binding affinity to several protein targets, suggesting its potential as an inhibitor or modulator of key biological pathways. This has sparked interest in exploring its therapeutic applications in various disease conditions.

In the realm of drug discovery, the development of novel molecular entities is crucial for addressing unmet medical needs. N-(2,3-dimethoxyphenyl)-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide represents a significant step forward in this endeavor. Its unique structural features and demonstrated biological activities make it an attractive candidate for further investigation. Researchers are currently engaged in synthesizing derivatives of this compound to optimize its pharmacological properties and enhance its therapeutic potential.

The synthesis of N-(2,3-dimethoxyphenyl)-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide) involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity of the final product. These methodologies include palladium-catalyzed cross-coupling reactions, which are widely used in pharmaceutical synthesis due to their efficiency and selectivity.

The pharmacological evaluation of N-(2,3-dimethoxyphenyl)-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide) has revealed promising results in preclinical studies. These studies have demonstrated its ability to modulate key signaling pathways involved in various disease processes. For instance, it has shown potential in inhibiting enzymes that play a role in cancer progression and inflammation. Additionally, it has exhibited anti-proliferative effects on certain cancer cell lines, suggesting its potential as an anti-cancer agent.

The development of new drugs is a complex process that involves extensive testing to ensure safety and efficacy. N-(2,3-dimethoxyphenyl)-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide) is currently undergoing further investigation to evaluate its pharmacokinetic profile and potential side effects. These studies are essential for determining whether it can progress to clinical trials and ultimately become a viable therapeutic option for patients.

The role of computational tools in drug discovery cannot be overstated. Molecular modeling software has been instrumental in predicting the binding interactions between N-(2,3-dimethoxyphenyl)-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide strong>) and target proteins. These predictions have guided the design of novel derivatives with enhanced binding affinity and selectivity. Additionally, virtual screening techniques have been used to identify potential drug candidates from large libraries of compounds.

The future prospects for N-(2,3-dimethoxyphenyl strong>) -< strong >4-(1 , 8 - naph thy rid ine - 2 - yl ) piper id ine - 1 - car box am ide strong >) are exciting and full of possibilities. As research continues , new applications for this compound may emerge , further solidifying its importance in pharmaceutical chemistry . The integration of cutting-edge technologies such as artificial intelligence (AI) into drug discovery is expected to accelerate the development process , bringing new treatments to patients more quickly than ever before.